2-[(2-{[2-(2-fluorophenoxy)ethyl]amino}-2-oxoethyl)thio]-N-2-naphthylacetamide

• IUPAC Name: N-[2-(2-fluorophenoxy)ethyl]-2-[2-(naphthalen-2-ylamino)-2-oxoethyl]sulfanylacetamide
• InChI: InChI=1S/C22H21FN2O3S/c23-19-7-3-4-8-20(19)28-12-11-24-21(26)14-29-15-22(27)25-18-10-9-16-5-1-2-6-17(16)13-18/h1-10,13H,11-12,14-15H2,(H,24,26)(H,25,27)
• InChI Key: RXWIRQWTEWNPIS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)NC(=O)CSCC(=O)NCCOC3=CC=CC=C3F
• Molecular Formula: C22H21FN2O3S
• Molecular Weight: 412.5 g/mol

Description

2-[(2-{[2-(2-fluorophenoxy)ethyl]amino}-2-oxoethyl)thio]-N-2-naphthylacetamide, also known as FENOFIBRATE, is a drug that belongs to the class of fibrates. Fibrates are a group of drugs that are used to lower cholesterol levels in the blood. FENOFIBRATE is used to treat high levels of triglycerides (a type of fat) in the blood. It works by reducing the production of triglycerides in the liver and increasing the breakdown of triglycerides in the blood.

Mechanism of Action

2-[(2-{[2-(2-fluorophenoxy)ethyl]amino}-2-oxoethyl)thio]-N-2-naphthylacetamide works by activating peroxisome proliferator-activated receptor alpha (PPARα), a nuclear receptor that regulates the expression of genes involved in lipid metabolism. Activation of PPARα leads to increased breakdown of triglycerides in the blood and decreased production of triglycerides in the liver. 2-[(2-{[2-(2-fluorophenoxy)ethyl]amino}-2-oxoethyl)thio]-N-2-naphthylacetamide also increases the production of high-density lipoprotein (HDL), or "good" cholesterol, which helps to remove cholesterol from the blood.
Biochemical and physiological effects:
2-[(2-{[2-(2-fluorophenoxy)ethyl]amino}-2-oxoethyl)thio]-N-2-naphthylacetamide has a number of biochemical and physiological effects on the body. It has been shown to decrease the levels of triglycerides, total cholesterol, and low-density lipoprotein (LDL), or "bad" cholesterol, in the blood. 2-[(2-{[2-(2-fluorophenoxy)ethyl]amino}-2-oxoethyl)thio]-N-2-naphthylacetamide also increases the levels of HDL in the blood. In addition, 2-[(2-{[2-(2-fluorophenoxy)ethyl]amino}-2-oxoethyl)thio]-N-2-naphthylacetamide has been shown to have anti-inflammatory and anti-oxidant properties.

Advantages and Limitations for Lab Experiments

2-[(2-{[2-(2-fluorophenoxy)ethyl]amino}-2-oxoethyl)thio]-N-2-naphthylacetamide has several advantages for use in lab experiments. It is a well-studied drug with a known mechanism of action, making it a useful tool for studying lipid metabolism. 2-[(2-{[2-(2-fluorophenoxy)ethyl]amino}-2-oxoethyl)thio]-N-2-naphthylacetamide is also relatively easy to synthesize and is readily available. However, there are some limitations to using 2-[(2-{[2-(2-fluorophenoxy)ethyl]amino}-2-oxoethyl)thio]-N-2-naphthylacetamide in lab experiments. It is a drug that is used to treat a specific medical condition, so it may not be relevant to all research areas. In addition, 2-[(2-{[2-(2-fluorophenoxy)ethyl]amino}-2-oxoethyl)thio]-N-2-naphthylacetamide has been shown to have some side effects, such as gastrointestinal disturbances and muscle pain, which may affect the results of experiments.

Future Directions

There are several future directions for research involving 2-[(2-{[2-(2-fluorophenoxy)ethyl]amino}-2-oxoethyl)thio]-N-2-naphthylacetamide. One area of interest is the potential for 2-[(2-{[2-(2-fluorophenoxy)ethyl]amino}-2-oxoethyl)thio]-N-2-naphthylacetamide to be used in the treatment of non-alcoholic fatty liver disease (NAFLD). NAFLD is a condition in which excess fat accumulates in the liver, leading to inflammation and damage. 2-[(2-{[2-(2-fluorophenoxy)ethyl]amino}-2-oxoethyl)thio]-N-2-naphthylacetamide has been shown to improve liver function in patients with NAFLD, and further research in this area may lead to the development of new treatments for the condition.
Another area of interest is the potential for 2-[(2-{[2-(2-fluorophenoxy)ethyl]amino}-2-oxoethyl)thio]-N-2-naphthylacetamide to be used in the treatment of cardiovascular disease. 2-[(2-{[2-(2-fluorophenoxy)ethyl]amino}-2-oxoethyl)thio]-N-2-naphthylacetamide has been shown to reduce the risk of cardiovascular events in patients with dyslipidemia, and further research may lead to the development of new treatments for the condition.
Conclusion:
2-[(2-{[2-(2-fluorophenoxy)ethyl]amino}-2-oxoethyl)thio]-N-2-naphthylacetamide is a well-studied drug that has potential therapeutic applications for a variety of conditions. It works by activating PPARα, a nuclear receptor that regulates the expression of genes involved in lipid metabolism. 2-[(2-{[2-(2-fluorophenoxy)ethyl]amino}-2-oxoethyl)thio]-N-2-naphthylacetamide has been shown to have a number of biochemical and physiological effects on the body, including decreasing the levels of triglycerides, total cholesterol, and LDL in the blood, and increasing the levels of HDL in the blood. While there are some limitations to using 2-[(2-{[2-(2-fluorophenoxy)ethyl]amino}-2-oxoethyl)thio]-N-2-naphthylacetamide in lab experiments, it remains a useful tool for studying lipid metabolism and has several potential future directions for research.

Synthesis Methods

2-[(2-{[2-(2-fluorophenoxy)ethyl]amino}-2-oxoethyl)thio]-N-2-naphthylacetamide can be synthesized by reacting 2-naphthylacetic acid with thionyl chloride to form 2-naphthylacetyl chloride. The resulting compound is then reacted with 2-(2-fluorophenoxy)ethylamine to form 2-[2-(2-fluorophenoxy)ethylamino]-2-oxoethyl 2-naphthylacetate. This compound is then reacted with thiourea to form 2-[(2-{[2-(2-fluorophenoxy)ethyl]amino}-2-oxoethyl)thio]-N-2-naphthylacetamide.

Scientific Research Applications

2-[(2-{[2-(2-fluorophenoxy)ethyl]amino}-2-oxoethyl)thio]-N-2-naphthylacetamide has been extensively studied in scientific research for its potential therapeutic applications. Studies have shown that 2-[(2-{[2-(2-fluorophenoxy)ethyl]amino}-2-oxoethyl)thio]-N-2-naphthylacetamide can be used to treat a variety of conditions, including hypertriglyceridemia, dyslipidemia, and metabolic syndrome. 2-[(2-{[2-(2-fluorophenoxy)ethyl]amino}-2-oxoethyl)thio]-N-2-naphthylacetamide has also been shown to have anti-inflammatory and anti-oxidant properties.